2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanamide

• IUPAC Name: 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)propanamide
• InChI: InChI=1S/C12H14N2O3/c1-5(10(13)15)14-11(16)8-6-2-3-7(4-6)9(8)12(14)17/h2-3,5-9H,4H2,1H3,(H2,13,15)
• InChI Key: XBMDEDDVYZJNRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)N1C(=O)C2C3CC(C2C1=O)C=C3
• Molecular Formula: C12H14N2O3
• DSSTOX Substance ID: DTXSID20311342
• Molecular Weight: 234.25 g/mol
• CAS RN: 26749-96-2

Description

2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DATD, and it is a bicyclic lactam that is structurally similar to the antibiotic azetidine-2-carboxylic acid (Aze). DATD has been synthesized using various methods, and its synthesis has been optimized to improve its yield and purity. The purpose of

Mechanism of Action

The mechanism of action of DATD is not fully understood, but it is believed to involve the inhibition of enzymes that catalyze the hydrolysis of lactams. DATD has been shown to inhibit the activity of β-lactamase enzymes, which are responsible for the resistance of bacteria to β-lactam antibiotics. DATD has also been shown to inhibit the activity of lactamases, which are enzymes that catalyze the hydrolysis of lactams in various biological processes.
Biochemical and Physiological Effects:
DATD has been shown to have several biochemical and physiological effects. In vitro studies have shown that DATD inhibits the activity of β-lactamase enzymes, which are responsible for the resistance of bacteria to β-lactam antibiotics. DATD has also been shown to inhibit the activity of lactamases, which are enzymes that catalyze the hydrolysis of lactams in various biological processes. In addition, DATD has been shown to have anti-proliferative effects on cancer cells in vitro.

Advantages and Limitations for Lab Experiments

DATD has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. DATD is also relatively inexpensive compared to other compounds used in scientific research. However, DATD has some limitations, including its limited availability and the lack of information on its toxicity and pharmacokinetics.

Future Directions

For research on DATD include the development of new synthetic methods to improve its yield and purity, the investigation of its potential applications in medicinal chemistry and materials science, and the study of its mechanism of action and biochemical and physiological effects. In addition, further research is needed to determine the toxicity and pharmacokinetics of DATD, as well as its potential for clinical use.

Scientific Research Applications

DATD has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and chemical biology. In medicinal chemistry, DATD has been investigated as a potential scaffold for the development of new antibiotics and anticancer agents. In materials science, DATD has been used as a building block for the synthesis of new polymers and materials. In chemical biology, DATD has been used as a probe to study the function of enzymes that catalyze the hydrolysis of lactams.